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Introduction
Boc-Leu-Ser-Thr-Arg-AMC (t-Butyloxycarbonyl-L-leucyl-L-seryl-L-threonyl-L-arginyl-7-amino-

4-methylcoumarin) is a fluorogenic peptide substrate utilized in the sensitive detection of

proteolytic activity. Upon cleavage of the amide bond C-terminal to the arginine residue by a

target protease, the highly fluorescent 7-amino-4-methylcoumarin (AMC) moiety is released.

The resulting increase in fluorescence intensity, measured at an excitation wavelength of

approximately 380 nm and an emission wavelength of around 460 nm, allows for the

quantitative determination of enzyme activity. This substrate is particularly useful for studying

enzymes with trypsin-like specificity, including Activated Protein C (APC), the proteasome, and

trypsin itself.[1] These application notes provide detailed protocols for the use of Boc-Leu-Ser-
Thr-Arg-AMC in assessing the activity of these key enzymes.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the enzymatic cleavage of

Boc-Leu-Ser-Thr-Arg-AMC. It is important to note that while kinetic data for Activated Protein

C is available, specific Michaelis-Menten constants (Km and Vmax) for the proteasome and
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trypsin with this particular substrate are not readily found in the reviewed literature. The working

concentrations provided for the proteasome and trypsin are based on protocols for structurally

similar substrates and should be optimized for specific experimental conditions.

Enzyme

Recommen
ded
Working
Concentrati
on

Km
Vmax or
kcat

Optimal pH
Key
Activators/
Cofactors

Activated

Protein C

(APC)

10 - 100 µM

(starting

point)

0.33 mM 8.4 s⁻¹ (kcat) 8.5
Ca²⁺ (1 mM),

NaCl (0.1 M)

Proteasome

(Trypsin-like

activity)

50 - 200 µM
Data not

available

Data not

available
7.1 - 8.0 ATP (for 26S)

Trypsin 10 - 200 µM
Data not

available

Data not

available
7.4 - 8.0

Ca²⁺ (10-20

mM)

Experimental Protocols
Preparation of Stock Solutions

Substrate Stock Solution (10 mM): Dissolve the appropriate amount of Boc-Leu-Ser-Thr-
Arg-AMC in dimethyl sulfoxide (DMSO) to achieve a final concentration of 10 mM. For

example, for a molecular weight of approximately 847 g/mol (trifluoroacetate salt), dissolve

8.47 mg in 1 mL of DMSO. Mix thoroughly by vortexing. Store the stock solution in aliquots at

-20°C, protected from light. Avoid repeated freeze-thaw cycles.

Enzyme Solutions: Prepare stock solutions of Activated Protein C, purified 20S or 26S

proteasome, or trypsin in an appropriate buffer (e.g., Tris-HCl, HEPES) on ice. The final

concentration of the enzyme in the assay will depend on its purity and activity and should be

determined empirically.

AMC Standard Stock Solution (1 mM): Dissolve 7-amino-4-methylcoumarin in DMSO to a

final concentration of 1 mM. This stock will be used to generate a standard curve to quantify
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the amount of released AMC.

Assay for Activated Protein C (APC) Activity
This protocol is designed for a 96-well plate format and can be adapted for other formats.

Materials:

Boc-Leu-Ser-Thr-Arg-AMC stock solution (10 mM in DMSO)

Activated Protein C

Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 1 mM CaCl₂, pH 8.5

Black, flat-bottom 96-well microplate

Fluorescence microplate reader

Procedure:

Prepare AMC Standard Curve: In a 96-well plate, prepare a serial dilution of the AMC

standard stock solution in Assay Buffer to generate concentrations ranging from 0 to 20 µM.

Prepare Reaction Mix: For each reaction, prepare a master mix containing the appropriate

volume of Assay Buffer and the desired final concentration of Boc-Leu-Ser-Thr-Arg-AMC
(e.g., 50 µM).

Initiate the Reaction: Add the diluted Activated Protein C to the wells containing the reaction

mix. The final volume in each well should be consistent (e.g., 100 µL). Include a negative

control with no enzyme.

Incubation: Incubate the plate at 37°C, protected from light.

Measurement: Measure the fluorescence intensity at regular intervals (e.g., every 1-5

minutes for 30-60 minutes) using a fluorescence plate reader with excitation at ~380 nm and

emission at ~460 nm.

Data Analysis:
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Plot the fluorescence intensity of the AMC standards versus concentration to generate a

standard curve.

For the enzymatic reactions, determine the initial reaction velocity (V₀) from the linear

portion of the fluorescence versus time plot.

Convert the V₀ from fluorescence units per minute to moles of AMC released per minute

using the standard curve.

Enzyme activity can be expressed as µmol/min/mg of protein.

Assay for Proteasome (Trypsin-Like) Activity
This protocol is adapted from methods using the similar substrate Boc-Leu-Arg-Arg-AMC and is

suitable for measuring the trypsin-like activity of the 20S or 26S proteasome.[2][3]

Materials:

Boc-Leu-Ser-Thr-Arg-AMC stock solution (10 mM in DMSO)

Purified 20S or 26S proteasome or cell lysate

Assay Buffer: 50 mM Tris-HCl, 50 mM NaCl, 1 mM MgCl₂, 1 mM DTT, pH 7.5 (for 26S

proteasome, add 1 mM ATP)

Proteasome inhibitor (e.g., MG132) for control wells

Black, flat-bottom 96-well microplate

Fluorescence microplate reader

Procedure:

Prepare AMC Standard Curve: As described in the APC assay protocol.

Prepare Samples: If using cell lysates, prepare them in a suitable lysis buffer without

protease inhibitors.
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Set up Reactions: In a 96-well plate, add the proteasome-containing sample. For inhibitor

controls, pre-incubate the sample with a proteasome inhibitor (e.g., 20 µM MG132) for 15-30

minutes at 37°C.

Initiate the Reaction: Add the Boc-Leu-Ser-Thr-Arg-AMC substrate to each well to a final

concentration of 50-200 µM.

Incubation and Measurement: Incubate at 37°C and measure fluorescence kinetically as

described for the APC assay.

Data Analysis:

Generate an AMC standard curve.

Calculate the rate of AMC release for each sample.

The specific proteasome activity is the difference between the rate in the absence and

presence of the proteasome inhibitor.

Assay for Trypsin Activity
This protocol provides a general method for measuring trypsin activity.

Materials:

Boc-Leu-Ser-Thr-Arg-AMC stock solution (10 mM in DMSO)

Trypsin

Assay Buffer: 50 mM Tris-HCl, 20 mM CaCl₂, pH 8.0

Black, flat-bottom 96-well microplate

Fluorescence microplate reader

Procedure:

Prepare AMC Standard Curve: As described in the APC assay protocol.
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Prepare Reaction Wells: Add Assay Buffer to the wells of a 96-well plate.

Add Substrate: Add Boc-Leu-Ser-Thr-Arg-AMC to each well to the desired final

concentration (e.g., 100 µM).

Initiate the Reaction: Add a small volume of diluted trypsin solution to start the reaction.

Include a substrate-only control.

Incubation and Measurement: Incubate at 37°C and measure fluorescence kinetically as

described in the previous protocols.

Data Analysis: Calculate the rate of AMC production from the standard curve and determine

the trypsin activity.

Visualizations
Experimental Workflow
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General Experimental Workflow for Protease Assay
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Caption: General workflow for protease activity assays using Boc-Leu-Ser-Thr-Arg-AMC.
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Signaling Pathways
Activated Protein C (APC) Signaling
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Activated Protein C (APC) Signaling Pathway
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Trypsin Signaling Through PAR2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Boc-Leu-Ser-Thr-
Arg-AMC]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624219/docs#application-notes-and-protocols-for-
boc-leu-ser-thr-arg-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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